Cas no 692878-18-5 (2-(3-fluorophenoxy)-N-4-(pyridin-4-yl)-1,3-thiazol-2-ylacetamide)

• Product Name: 2-(3-fluorophenoxy)-N-4-(pyridin-4-yl)-1,3-thiazol-2-ylacetamide
• CAS No: 692878-18-5
• MF: C₁₆H₁₂FN₃O₂S
• MW: 329.348785400391
• CID: 1733900
• PubChem ID: 8123755
• Update Time: 2025-06-07

2-(3-fluorophenoxy)-N-4-(pyridin-4-yl)-1,3-thiazol-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-(3-fluorophenoxy)-N-[4-(4-pyridinyl)-2-thiazolyl]-
• 2-(3-fluorophenoxy)-N-4-(pyridin-4-yl)-1,3-thiazol-2-ylacetamide
• 2-(3-fluorophenoxy)-N-(4-pyridin-4-yl-1,3-thiazol-2-yl)acetamide
• DTXSID401330309
• HMS3063E24
• SMR001251403
• 692878-18-5
• 2-(3-fluorophenoxy)-N-(4-(pyridin-4-yl)thiazol-2-yl)acetamide
• Z29461629
• 2-(3-fluorophenoxy)-N-[4-(pyridin-4-yl)-1,3-thiazol-2-yl]acetamide
• CHEMBL1905042
• AKOS001285196
• MLS002171102
• F3356-0018
• starbld0007462

• Inchi： 1S/C16H12FN3O2S/c17-12-2-1-3-13(8-12)22-9-15(21)20-16-19-14(10-23-16)11-4-6-18-7-5-11/h1-8,10H,9H2,(H,19,20,21)
• InChI Key： KWDOLSXSSINTRE-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CN=CC=2)N=C1NC(COC1C=CC=C(C=1)F)=O

Computed Properties

• Exact Mass: 329.06342597g/mol
• Monoisotopic Mass: 329.06342597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 92.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(3-fluorophenoxy)-N-4-(pyridin-4-yl)-1,3-thiazol-2-ylacetamide

Introduction to 2-(3-Fluorophenoxy)-N-4-(Pyridin-4-yl)-1,3-thiazol-2-ylacetamide (CAS No. 692878-18-5)

2-(3-Fluorophenoxy)-N-4-(pyridin-4-yl)-1,3-thiazol-2-ylacetamide (CAS No. 692878-18-5) is a synthetic organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of thiazoles, which are known for their diverse biological activities, including antimicrobial, antifungal, and anticancer properties. The unique structure of this compound, featuring a thiazole ring and a fluorinated phenoxy group, makes it an intriguing candidate for further research and development.

The chemical structure of 2-(3-fluorophenoxy)-N-4-(pyridin-4-yl)-1,3-thiazol-2-ylacetamide is characterized by a central thiazole ring linked to a pyridine moiety through an acetamide linkage. The presence of the fluorine atom in the phenoxy group adds to the compound's lipophilicity and can influence its pharmacokinetic properties. This structural feature is particularly important in drug design, as it can enhance the compound's ability to cross biological membranes and reach its target site.

Recent studies have highlighted the potential of thiazole derivatives in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that thiazole-based compounds exhibit potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The authors noted that the presence of a fluorinated substituent on the phenoxy group significantly enhanced the antiviral efficacy of these compounds. This finding is particularly relevant to the development of new antiviral drugs, especially in light of the ongoing global health challenges.

In addition to its antiviral properties, 2-(3-fluorophenoxy)-N-4-(pyridin-4-yl)-1,3-thiazol-2-ylacetamide has shown promise in cancer research. A 2020 study published in Cancer Research demonstrated that this compound selectively inhibits the growth of several cancer cell lines, including those derived from breast and lung cancers. The mechanism of action involves the disruption of key signaling pathways that are crucial for cancer cell survival and proliferation. These findings suggest that this thiazole derivative could be a valuable lead compound for the development of novel anticancer agents.

The pharmacokinetic profile of 2-(3-fluorophenoxy)-N-4-(pyridin-4-yl)-1,3-thiazol-2-ylacetamide has also been investigated in preclinical studies. Results from these studies indicate that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It shows good oral bioavailability and a reasonable half-life, making it suitable for further development as an orally administered therapeutic agent. Additionally, preliminary toxicity studies have not revealed any significant adverse effects at therapeutic doses, which is a promising sign for its safety profile.

The synthetic route for preparing 2-(3-fluorophenoxy)-N-4-(pyridin-4-yl)-1,3-thiazol-2-ylacetamide has been well-documented in the literature. The synthesis typically involves several steps, including the formation of the thiazole ring through a cyclization reaction and subsequent functionalization to introduce the desired substituents. The use of modern synthetic techniques and catalysts has enabled researchers to optimize this process, making it more efficient and scalable for industrial production.

In conclusion, 2-(3-fluorophenoxy)-N-4-(pyridin-4-yl)-1,3-thiazol-2-ylacetamide (CAS No. 692878-18-5) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development. Ongoing studies are expected to uncover more about its mechanisms of action and therapeutic potential, potentially leading to new treatments for various diseases.